Cas no 1217644-63-7 (N~1~-cyclopropyl-L-leucinamide)

• Product Name: N~1~-cyclopropyl-L-leucinamide
• CAS No: 1217644-63-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4563426
• Update Time: 2025-07-23

N~1~-cyclopropyl-L-leucinamide Chemical and Physical Properties

Names and Identifiers

• S-2-Amino-4-methylpentanoic acid cyclopropylamide
• (S)-2-amino-N-cyclopropyl-4-methylpentanamide
• N~1~-cyclopropyl-L-leucinamide

• Inchi： 1S/C9H18N2O/c1-6(2)5-8(10)9(12)11-7-3-4-7/h6-8H,3-5,10H2,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key： AOCXGTGWKFAMDR-QMMMGPOBSA-N
• SMILES： C(NC1CC1)(=O)[C@@H](N)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N~1~-cyclopropyl-L-leucinamide

Professional Introduction to Compound with CAS No. 1217644-63-7 and Product Name N~1~-cyclopropyl-L-leucinamide

Compound with the CAS number 1217644-63-7 and the product name N~1~-cyclopropyl-L-leucinamide represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The N~1~-cyclopropyl-L-leucinamide moiety, characterized by its cyclopropyl group and leucine derivative, exhibits distinct biochemical interactions that make it a promising candidate for further research and development.

The N~1~-cyclopropyl-L-leucinamide molecule is synthesized through a series of carefully controlled chemical reactions that ensure high purity and yield. The cyclopropyl group, a small but potent structural feature, contributes to the compound's stability and bioavailability. This makes it an attractive option for drug design, particularly in the development of novel antibiotics and anti-inflammatory agents. The leucine backbone provides a scaffold that can be modified to enhance binding affinity to target enzymes and receptors.

Recent studies have highlighted the potential of N~1~-cyclopropyl-L-leucinamide in modulating biological pathways associated with inflammation and infection. Research indicates that this compound can interact with specific proteases and kinases, thereby inhibiting pathways that lead to pathological conditions. For instance, preliminary in vitro experiments have demonstrated its ability to reduce the activity of certain inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases.

The pharmacokinetic properties of N~1~-cyclopropyl-L-leucinamide are also of great interest. Its molecular structure allows for efficient absorption and distribution throughout the body, while its metabolic stability ensures prolonged activity at therapeutic levels. These characteristics are critical for developing drugs that require sustained action without frequent dosing. Additionally, the compound's low toxicity profile makes it a favorable candidate for clinical translation.

In the realm of drug discovery, N~1~-cyclopropyl-L-leucinamide has been incorporated into various high-throughput screening (HTS) campaigns to identify new therapeutic targets. Its unique chemical signature has allowed researchers to uncover novel interactions with biological molecules, leading to insights into disease mechanisms and potential drug candidates. The cyclopropyl group, in particular, has been identified as a key feature in determining binding affinity and specificity, making it a valuable component in rational drug design.

The synthesis of N~1~-cyclopropyl-L-leucinamide involves advanced techniques in organic chemistry, including stereoselective reactions and protecting group strategies. These methods ensure that the final product is free from impurities and exhibits consistent properties across batches. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy further validates the compound's purity and structural integrity.

Future research directions for N~1~-cyclopropyl-L-leucinamide include exploring its efficacy in animal models of disease. Preclinical studies are underway to evaluate its therapeutic potential in conditions such as rheumatoid arthritis and bacterial infections. The results of these studies will provide valuable data for designing clinical trials and ultimately bringing this promising compound to patients in need.

The development of N~1~-cyclopropyl-L-leucinamide exemplifies the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise in synthetic chemistry, molecular biology, and pharmacokinetics, researchers can accelerate the discovery and optimization of new drugs. This compound serves as a testament to the power of innovative approaches in addressing complex medical challenges.

In conclusion, N~1~-cyclopropyl-L-leucinamide represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Its ability to modulate inflammatory pathways, combined with its favorable pharmacokinetic properties, makes it a promising candidate for further research and development. As scientific understanding continues to evolve, compounds like N~1~-cyclopropyl-L-leucinamide will play an increasingly important role in improving human health.